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Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

Advanced Intermediate for Medicinal Chemistry & Bio-
based Synthesis[1][2][3][4][5][6]
Executive Summary
5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde is a bifunctional furan derivative serving

as a critical "linker" scaffold in drug discovery. It combines a lipophilic 4-chlorophenoxy moiety

(improving membrane permeability and metabolic stability) with a reactive furan-2-

carbaldehyde core (enabling downstream diversification).

This compound is increasingly relevant in the synthesis of Schiff bases, hydrazones, and

chalcones evaluated for antimicrobial, antitubercular, and anticancer activity. Its structural

backbone is derived from 5-chloromethylfurfural (CMF), a sustainable bio-based platform

chemical, bridging green chemistry with high-value pharmaceutical intermediates.
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Property Data

Chemical Name
5-[(4-Chlorophenoxy)methyl]furan-2-

carbaldehyde

Molecular Formula C₁₂H₉ClO₃

Molecular Weight 236.65 g/mol

CAS Registry Number

Not widely indexed in public registries;[1]

commercially referenced as TMT00499 (Sigma-

Aldrich/Merck) or via custom synthesis libraries.

Core Structure 2,5-Disubstituted Furan

Key Functionalities Aldehyde (C-2), Aryl Ether (C-5)

Solubility
Soluble in DMSO, DMF, Chloroform,

Dichloromethane; Sparingly soluble in water.

Synthetic Pathway & Methodology
Rationale for Route Selection
The most robust synthesis utilizes 5-chloromethylfurfural (CMF) as the electrophile. CMF is

preferred over 5-hydroxymethylfurfural (HMF) for this transformation because the chloride is a

superior leaving group, avoiding the need for Mitsunobu conditions (which generate high mass

waste).

Protocol: Williamson Ether Synthesis
Reaction:

Step-by-Step Methodology:

Reagent Preparation:

Dissolve 4-chlorophenol (1.0 equiv) in anhydrous Acetone or DMF (Dimethylformamide).

Add Potassium Carbonate (K₂CO₃) (1.5 – 2.0 equiv) to deprotonate the phenol. Stir at

room temperature for 15–30 minutes to generate the phenoxide anion.
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Note: Anhydrous conditions are critical to prevent hydrolysis of CMF back to HMF or

levulinic acid derivatives.

Electrophile Addition:

Add 5-Chloromethylfurfural (CMF) (1.0 equiv) dropwise to the phenoxide solution.

Catalyst: Add a catalytic amount of Potassium Iodide (KI) (0.1 equiv). This converts the

alkyl chloride to a more reactive alkyl iodide in situ (Finkelstein reaction logic), accelerating

the SN2 substitution.

Reaction Conditions:

Reflux the mixture at 60–80°C for 4–6 hours.

Monitoring: Track consumption of CMF via TLC (Hexane:Ethyl Acetate, 7:3). The product

will appear as a new spot with lower R_f than the aldehyde precursor due to the ether

linkage, but higher than the phenol.

Work-up & Purification:

Cool to room temperature and filter off inorganic salts (KCl, K₂CO₃).

Evaporate the solvent under reduced pressure.[2]

Extraction: Dissolve residue in Ethyl Acetate (EtOAc) and wash with 5% NaOH (to remove

unreacted phenol) followed by Brine.

Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica

gel, Hexane/EtOAc gradient).

Mechanistic Pathway (Visualization)
The following diagram illustrates the SN2 mechanism facilitated by iodide catalysis, a critical

optimization for furanic alkylations.
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Figure 1: Catalytic cycle showing base-mediated activation of the phenol and iodide-assisted

nucleophilic substitution on the furan ring.

Applications in Drug Discovery
This compound acts as a pharmacophore anchor. The aldehyde group allows for rapid library

generation via condensation reactions.

A. Schiff Base & Hydrazone Synthesis
The aldehyde reacts with primary amines or hydrazides to form azomethine (-CH=N-) linkers.

Target: Antimicrobial agents (MDR strains).

Mechanism: The furan ring mimics the ribose ring in nucleic acids, while the chlorophenoxy

tail interacts with lipophilic pockets in bacterial enzymes (e.g., DNA gyrase).

B. Chalcone Derivatives
Condensation with acetophenones via Claisen-Schmidt reaction yields furan-based chalcones.

Target: Tubulin polymerization inhibitors (Anticancer).
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C. Bio-Isostere Strategy
The (Phenoxy)methyl-furan motif is a bio-isostere for benzyl ethers found in many kinase

inhibitors. The furan oxygen provides an additional hydrogen bond acceptor, potentially

improving binding affinity over a simple phenyl ring.

Safety & Handling (MSDS Summary)
Hazard Class Statement Precaution

Acute Toxicity Harmful if swallowed (H302).
Do not eat/drink in lab. Wash

hands post-handling.

Skin Sensitization
May cause allergic skin

reaction (H317).

Wear nitrile gloves. Double

glove if handling solutions.

Reactivity
Aldehydes oxidize to

carboxylic acids in air.

Store under inert gas

(Nitrogen/Argon) at 2-8°C.

Self-Validating Safety Protocol:

Quench Test: Before disposal, treat a small aliquot of the reaction mixture with aqueous

bisulfite. If a precipitate forms (bisulfite adduct), unreacted aldehyde is present. Neutralize

fully before waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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